N-(3-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(3-bromophenyl)-1-(4-fluorophenyl)sulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H18BrFN2O3S/c19-14-2-1-3-16(12-14)21-18(23)13-8-10-22(11-9-13)26(24,25)17-6-4-15(20)5-7-17/h1-7,12-13H,8-11H2,(H,21,23)
• InChI Key: PHTUJZGSDXSRPO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=CC=C2)Br)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H18BrFN2O3S
• Molecular Weight: 441.3 g/mol

Description

The compound N-(3-bromophenyl)-1-[(4-fluorophenyl)sulfonyl]-4-piperidinecarboxamide represents an interesting case for study due to its structural components which suggest potential for diverse biological activities. Research in related sulfonamide and piperidine derivatives provides insights into the synthesis methods, molecular structure, and potential chemical properties and reactivities of such compounds.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. For example, the feasibility of nucleophilic displacement of bromide in a bromopyrazole ring with [18F]fluoride has been demonstrated, offering insights into potential methods for synthesizing related fluorophenyl sulfonamide derivatives (Katoch-Rouse & Horti, 2003).

Molecular Structure Analysis

The molecular structure of sulfonamide piperidine derivatives is crucial for their biological activity. Structural analysis often involves spectroscopic methods, such as NMR and IR spectroscopy, to confirm the presence of key functional groups and overall molecular architecture. The synthesis and structural elucidation of biologically active O-substituted derivatives of sulfonamide piperidines provide a framework for understanding the molecular structure of similar compounds (Khalid et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving sulfonamide piperidines vary widely, from coupling reactions to substitutions that modify the chemical structure and, consequently, the chemical properties of the compounds. The development of N-formamides as highly enantioselective Lewis basic catalysts for the hydrosilylation of N-aryl imines highlights the reactivity of related structures under specific conditions (Wang et al., 2006).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Many compounds containing these groups are used in pharmaceuticals, where they might interact with various biological targets.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s a pharmaceutical, future research might focus on improving its efficacy, reducing side effects, or finding new applications.